Cas no 1222778-67-7 (3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol)

3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol structure
1222778-67-7 structure
Product Name:3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol
CAS No:1222778-67-7
MF:C11H22N2O
MW:198.305182933807
CID:1213782
PubChem ID:42609238
Update Time:2025-04-20

3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol
    • (3R,7R,8AS)-3-ISOBUTYL-OCTAHYDROPYRROLO[1,2-A]PYRAZIN-7-OL
    • DTXSID30654959
    • A804863
    • 3-(2-methylpropyl)-octahydropyrrolo[1,2-a]pyrazin-7-ol
    • 3-(2-Methylpropyl)octahydropyrrolo[1,2-a]pyrazin-7-ol
    • 1222778-67-7
    • 3-isobutyl-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol
    • Inchi: 1S/C11H22N2O/c1-8(2)3-9-6-13-7-11(14)4-10(13)5-12-9/h8-12,14H,3-7H2,1-2H3
    • InChI Key: CASLEHXZTHAYRN-UHFFFAOYSA-N
    • SMILES: OC1CN2CC(CC(C)C)NCC2C1

Computed Properties

  • Exact Mass: 198.173213330g/mol
  • Monoisotopic Mass: 198.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.5Ų
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